Cas no 19339-58-3 (2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate)

• Product Name: 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate
• CAS No: 19339-58-3
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• CID: 123497
• PubChem ID: 24213757
• Update Time: 2025-05-21

2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-(2-chlorophenyl)-2-oxoethyl ester
• [2-(2-chlorophenyl)-2-oxoethyl] thiocyanate
• 2-(2-chlorophenyl)-2-oxoethyl thiocyanate
• 2-((PHENYLTHIO)METHYL)-2-CYCLOPENTEN-1-ONE
• 19339-58-3
• SCHEMBL3761650
• 2-(2-chlorophenyl)-2-oxoethylthiocyanate
• 1-(2-Chlorophenyl)-2-thiocyanatoethanone
• AB-0725
• FT-0680770
• QAENMNOJCRIHAE-UHFFFAOYSA-N
• EN300-130686
• 1-(2-chlorophenyl)-2-(cyanosulfanyl)ethan-1-one
• DTXSID80639993
• AKOS005071549
• MFCD09152712
• G19178
• 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate

• MDL： MFCD09152712
• Inchi： 1S/C9H6ClNOS/c10-8-4-2-1-3-7(8)9(12)5-13-6-11/h1-4H,5H2
• InChI Key： QAENMNOJCRIHAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CSC#N)=O

Computed Properties

• Exact Mass: 210.98600
• Monoisotopic Mass: 210.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.35
• Melting Point: 56-58°
• Boiling Point: 337.2°Cat760mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.601
• PSA: 66.16000
• LogP: 2.73698

2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate

2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate: A Comprehensive Overview

The compound with CAS No. 19339-58-3, commonly referred to as 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate.

2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate is an organosulfur compound characterized by its thiocyanate group (-SCN) attached to a 2-chlorophenylacetone moiety. The molecule's structure consists of a benzene ring substituted with a chlorine atom at the para position and an acetyl group at the ortho position. This arrangement imparts unique electronic properties, making it a valuable compound in both academic and industrial settings.

Recent studies have highlighted the importance of thiocyanate derivatives in medicinal chemistry. The thiocyanate group is known for its ability to act as a bioisostere of the hydroxyl group, offering potential benefits in drug design. Researchers have explored the use of 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate in developing bioactive molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory activity, suggesting its potential as a lead compound for therapeutic development.

In terms of synthesis, 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate can be prepared via several methods. One common approach involves the reaction of 2-chlorophenylacetone with thiourea under specific conditions. This method has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production. Additionally, advancements in catalytic techniques have enabled greener synthesis pathways, reducing environmental impact while maintaining product quality.

The applications of thiocyanate derivatives extend beyond medicinal chemistry. In materials science, these compounds are being investigated for their role in synthesizing advanced polymers and materials with tailored properties. For example, recent research has explored the use of thiocyanates as building blocks for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

From an analytical perspective, understanding the stability and reactivity of thiocyanates is crucial for their practical applications. Studies have shown that thiocyanates exhibit varying degrees of thermal stability depending on their substituents. In the case of 2-(2-Chlorophenyl)-2-oxoethyl Thiocyanate, its stability under different conditions has been thoroughly examined, providing valuable insights into its storage and handling requirements.

In conclusion, CAS No. 19339-58-3, or thiocyanates, represent a class of compounds with diverse applications across multiple disciplines. The specific compound discussed here, thiocyanates, continues to be a focal point for researchers due to its unique properties and potential for innovation. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future chemical technologies.